![molecular formula C15H24ClNO2 B1424584 2-[2-(2-Methoxy-4-methylphenoxy)ethyl]piperidine hydrochloride CAS No. 1220032-20-1](/img/structure/B1424584.png)
2-[2-(2-Methoxy-4-methylphenoxy)ethyl]piperidine hydrochloride
Overview
Description
“2-[2-(2-Methoxy-4-methylphenoxy)ethyl]piperidine hydrochloride” is a chemical compound with the CAS number 1220032-20-1 . It is a derivative of piperidine .
Synthesis Analysis
Piperidones, which are precursors to the piperidine ring, are of particular interest due to their unique biochemical properties . They serve as precursors to the piperidine ring, which is a ubiquitous moiety in many alkaloid natural products and drug candidates . In this frame, considerable efforts have been devoted to the synthesis of position isomeric piperidones and their derivatives .Molecular Structure Analysis
The molecular formula of “2-[2-(2-Methoxy-4-methylphenoxy)ethyl]piperidine hydrochloride” is C15H24ClNO2 . The molecular weight is 285.81 .Physical And Chemical Properties Analysis
The physical and chemical properties such as density, melting point, boiling point, etc., of “2-[2-(2-Methoxy-4-methylphenoxy)ethyl]piperidine hydrochloride” are provided by Chemsrc .Scientific Research Applications
Synthesis and Polymerization
Synthesis and Styrene Copolymerization of Novel Trisubstituted Ethylenes
A study reported the synthesis of novel trisubstituted ethylenes, including alkyl ring-substituted 2-methoxyethyl phenylcyanoacrylates. These compounds were synthesized via the piperidine catalyzed Knoevenagel condensation of ring-substituted benzaldehydes and 2-methoxyethyl cyanoacetate. They were characterized using various analytical techniques and copolymerized with styrene in solution. The study highlighted the copolymer composition and decomposition characteristics, indicating potential applications in materials science and polymer chemistry Schjerven et al., 2020.
Impurity Analysis in Pharmaceuticals
Identification and Quantification of Impurities in Cloperastine Hydrochloride
A research focused on cloperastine hydrochloride, a piperidine derivative used in cough treatment, detailed the identification and quantification of five impurities in the drug substance. The study utilized chromatographic and spectral methods for isolating and identifying the impurities, providing crucial insights for quality control and drug safety Liu et al., 2020.
Chemical Synthesis and Characterization
Synthesis and Molecular Structure Analysis
Research on the synthesis of complex molecules involving piperidine structures has been conducted. For instance, the synthesis of (E)-methyl 3-(2-hydroxyphenyl)-2-(piperidine-1-carbonyl) acrylate was explored, with a focus on its crystal and molecular structure. This work, highlighting the intricacies of molecular interactions and structure, underlines the significance of piperidine derivatives in advanced chemical synthesis Khan et al., 2013.
Safety and Hazards
properties
IUPAC Name |
2-[2-(2-methoxy-4-methylphenoxy)ethyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO2.ClH/c1-12-6-7-14(15(11-12)17-2)18-10-8-13-5-3-4-9-16-13;/h6-7,11,13,16H,3-5,8-10H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUJRFNXFXMQFKW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCCC2CCCCN2)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.81 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-(2-Methoxy-4-methylphenoxy)ethyl]piperidine hydrochloride | |
CAS RN |
1220032-20-1 |
Source
|
| Record name | Piperidine, 2-[2-(2-methoxy-4-methylphenoxy)ethyl]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1220032-20-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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